4-Chloro-5-cyclopropoxynicotinonitrile
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Description
4-Chloro-5-cyclopropoxynicotinonitrile is a nicotinonitrile derivative featuring a chloro substituent at position 4 and a cyclopropoxy group at position 5 on the pyridine ring. The cyclopropoxy group, a strained three-membered ether ring, introduces unique steric and electronic properties that differentiate it from other alkoxy substituents .
Properties
Molecular Formula |
C9H7ClN2O |
|---|---|
Molecular Weight |
194.62 g/mol |
IUPAC Name |
4-chloro-5-cyclopropyloxypyridine-3-carbonitrile |
InChI |
InChI=1S/C9H7ClN2O/c10-9-6(3-11)4-12-5-8(9)13-7-1-2-7/h4-5,7H,1-2H2 |
InChI Key |
SKGOBPCOXBEXNB-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=C(C(=CN=C2)C#N)Cl |
Origin of Product |
United States |
Preparation Methods
The synthesis of 4-Chloro-5-cyclopropoxynicotinonitrile involves several steps, typically starting with the chlorination of nicotinonitrile derivatives. One common method includes the reaction of 4-chloronicotinonitrile with cyclopropyl alcohol under specific conditions to introduce the cyclopropoxy group . Industrial production methods often employ optimized reaction conditions to maximize yield and purity, including the use of catalysts and controlled temperatures.
Chemical Reactions Analysis
4-Chloro-5-cyclopropoxynicotinonitrile undergoes various chemical reactions, including:
Substitution Reactions: The chloro group can be substituted by nucleophiles under appropriate conditions, leading to the formation of various derivatives.
Oxidation and Reduction: The compound can be oxidized or reduced to form different products, depending on the reagents and conditions used.
Coupling Reactions: It can participate in Suzuki-Miyaura coupling reactions, which are widely used in organic synthesis to form carbon-carbon bonds.
Common reagents used in these reactions include palladium catalysts for coupling reactions, and oxidizing or reducing agents such as hydrogen peroxide or sodium borohydride. Major products formed from these reactions vary based on the specific conditions and reagents used.
Scientific Research Applications
4-Chloro-5-cyclopropoxynicotinonitrile has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology: The compound is studied for its potential biological activities and interactions with various biomolecules.
Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.
Industry: It is used in the development of agrochemicals and other industrial products.
Mechanism of Action
The mechanism of action of 4-Chloro-5-cyclopropoxynicotinonitrile involves its interaction with specific molecular targets. The chloro and nitrile groups play a crucial role in its reactivity and binding properties. The compound can interact with enzymes and receptors, influencing various biochemical pathways . Detailed studies are required to fully elucidate its mechanism of action and the molecular targets involved.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following analysis compares 4-Chloro-5-cyclopropoxynicotinonitrile with analogs in terms of substituent effects, synthetic accessibility, and functional properties.
Substituent Position and Electronic Effects
Key Compounds:
4-Chloro-5-fluoro-2-methylpyridine ():
- The fluoro group at position 5 is strongly electron-withdrawing, enhancing electrophilic reactivity at adjacent positions.
- Unlike the cyclopropoxy group, fluorine imposes minimal steric hindrance, making this compound more suitable for reactions requiring planar transition states .
4-Amino-5-chloronicotinonitrile (): The amino group at position 4 is electron-donating, increasing nucleophilicity at the pyridine ring. Compared to the chloro-cyclopropoxy combination, this compound exhibits higher solubility in polar solvents due to the amino group’s hydrogen-bonding capacity .
Data Table: Comparative Analysis of Nicotinonitrile Derivatives
Abbreviations: EWG = Electron-withdrawing group; ED = Electron-donating group; APIs = Active pharmaceutical ingredients.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
